Cas no 648433-16-3 ((1S, 2R)-2-(Benzyloxycarbonyl)cyclopentanecarboxylic Acid)

(1S, 2R)-2-(Benzyloxycarbonyl)cyclopentanecarboxylic Acid structure
648433-16-3 structure
Product Name:(1S, 2R)-2-(Benzyloxycarbonyl)cyclopentanecarboxylic Acid
CAS No:648433-16-3
MF:C14H15O4
MW:247.266504526138
MDL:MFCD24873277
CID:414620
PubChem ID:71378390
Update Time:2024-01-31

(1S, 2R)-2-(Benzyloxycarbonyl)cyclopentanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclopentanedicarboxylic acid, mono(phenylmethyl) ester, (1R,2S)-
    • (1S,2S)-2-(benzyloxycarbonyl)cyclopentanecarboxylic acid
    • (1S,2R)-2-phenylmethoxycarbonylcyclopentane-1-carboxylate
    • 1,2-Cyclopentanedicarboxylic acid, mono(phenylmethyl) ester, cis-
    • (1S,2R)-2-[(Benzyloxy)carbonyl]cyclopentane-1-carboxylate
    • 648433-16-3
    • DTXSID20801011
    • (1S, 2R)-2-(Benzyloxycarbonyl)cyclopentanecarboxylic Acid
    • MDL: MFCD24873277
    • Inchi: 1S/C14H16O4/c15-13(16)11-7-4-8-12(11)14(17)18-9-10-5-2-1-3-6-10/h1-3,5-6,11-12H,4,7-9H2,(H,15,16)/t11-,12+/m0/s1
    • InChI Key: UGXGXOIZHUXYBO-NWDGAFQWSA-N
    • SMILES: C([C@@H]1CCC[C@@H]1C(=O)O)(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 247.09703396g/mol
  • Monoisotopic Mass: 247.09703396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 66.4Ų

(1S, 2R)-2-(Benzyloxycarbonyl)cyclopentanecarboxylic Acid Security Information

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